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Compound of Interest

Compound Name: 1-(Methanesulfonyl)pentane

Cat. No.: B15489825

Technical Dossier: 1-(Methanesulfonyl)pentane

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental molecular properties
of 1-(Methanesulfonyl)pentane, a compound of interest in various chemical and
pharmaceutical research domains.

Core Molecular Data

The fundamental chemical attributes of 1-(Methanesulfonyl)pentane are summarized below.
These values are critical for a range of applications, including stoichiometric calculations in
synthesis, analytical characterization, and computational modeling.

Property Value
Molecular Formula C6H1402S
Molecular Weight 150.24 g/mol [1]
CAS Number 6178-53-6[1][2]

Methodology for Molecular Weight Determination
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The molecular weight of a chemical compound is a cornerstone of its identity and is determined
by the sum of the atomic weights of its constituent atoms. The process for calculating the
molecular weight of 1-(Methanesulfonyl)pentane is outlined below.

Experimental Protocol: Calculation of Molecular Weight

o Determination of the Molecular Formula: The first step is the accurate determination of the
molecular formula through elemental analysis and mass spectrometry. For 1-
(Methanesulfonyl)pentane, the established formula is C6H1402S.[1]

« ldentification of Constituent Atoms: The molecular formula reveals the presence of Carbon
(C), Hydrogen (H), Oxygen (O), and Sulfur (S) atoms.

o Summation of Atomic Weights: The molecular weight is calculated by multiplying the number
of atoms of each element by its standard atomic weight and summing the results. The
standard atomic weights used are:

[¢]

Carbon (C): ~12.011 amu

[¢]

Hydrogen (H): ~1.008 amu

o

Oxygen (O): ~15.999 amu

o

Sulfur (S): ~32.06 amu

The calculation is as follows: (6 x 12.011) + (14 x 1.008) + (2 x 15.999) + (1 x 32.06) =
150.24 g/mol

Visualization of Molecular Composition

To conceptually illustrate the elemental composition and its contribution to the overall molecular
weight, the following diagram is provided.
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Conceptual Breakdown of 1-(Methanesulfonyl)pentane's Molecular Weight

1-(Methanesulfonyl)pentane

C6H1402S

Molecular Weight: 150.24 g/mol
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Elemental composition of 1-(Methanesulfonyl)pentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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